N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide

• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: N-[[4-(2-methylpropanoylamino)phenyl]carbamothioyl]cyclopropanecarboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-9(2)13(19)16-11-5-7-12(8-6-11)17-15(21)18-14(20)10-3-4-10/h5-10H,3-4H2,1-2H3,(H,16,19)(H2,17,18,20,21)
• InChI Key: VQGCVYSWFJRALJ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2CC2

Description

N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide is a chemical compound that has gained significant attention in scientific research. It is a cyclopropane carboxamide derivative that has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways in the body. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. It has also been shown to inhibit the activity of the NF-kB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in animal models. Additionally, it has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide in lab experiments is its potential therapeutic applications. It has shown promising results in various studies and may have the potential to treat a wide range of diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide. One potential direction is the development of new synthesis methods that are more efficient and cost-effective. Another potential direction is the study of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

The synthesis of N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide is a multi-step process that involves the reaction of several chemical compounds. The exact synthesis method may vary depending on the study, but it typically involves the reaction of 4-aminobenzenesulfonamide, isobutyryl chloride, and cyclopropanecarboxylic acid.

Scientific Research Applications

N-({[4-(isobutyrylamino)phenyl]amino}carbonothioyl)cyclopropanecarboxamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. It has also been studied for its antibacterial and antifungal properties.